Cas no 71443-31-7 (2H-Pyran-3(6H)-one, 6-(1,1-dimethylethoxy)-)

• Product Name: 2H-Pyran-3(6H)-one, 6-(1,1-dimethylethoxy)-
• CAS No: 71443-31-7
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 531040
• PubChem ID: 11137555
• Update Time: 2025-04-19

2H-Pyran-3(6H)-one, 6-(1,1-dimethylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 6-(1,1-dimethylethoxy)-
• 2-[(2-methylpropan-2-yl)oxy]-2H-pyran-5-one
• DTXSID10456519
• 71443-31-7

• Inchi： 1S/C9H14O3/c1-9(2,3)12-8-5-4-7(10)6-11-8/h4-5,8H,6H2,1-3H3
• InChI Key： UGXXCVHAJRWAJA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų